Cas no 2228952-67-6 (ethyl 4-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 4-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228952-67-6
• MF: C₁₀H₁₂N₄O₃
• MW: 236.227281570435
• CID: 6547635
• PubChem ID: 165624586
• Update Time: 2025-06-08

ethyl 4-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-3-carboxylate
• 2228952-67-6
• EN300-1778401

• Inchi： 1S/C10H12N4O3/c1-3-16-10(15)9-6(5-14(2)12-9)7-4-8(11)13-17-7/h4-5H,3H2,1-2H3,(H2,11,13)
• InChI Key： WXFMKGISHYXWAA-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1=CN(C)N=C1C(=O)OCC

Computed Properties

• Exact Mass: 236.09094026g/mol
• Monoisotopic Mass: 236.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 96.2Ų

Additional information on ethyl 4-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-3-carboxylate

Professional Introduction to Ethyl 4-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228952-67-6)

Ethyl 4-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-3-carboxylate, with the CAS number 2228952-67-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural framework of this molecule incorporates both pyrazole and oxazole moieties, which are known for their diverse biological activities and roles in medicinal chemistry.

The< strong>Ethyl 4-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-3-carboxylate molecule exhibits a unique combination of functional groups that make it a promising candidate for further investigation. The presence of an ethyl ester group at the carboxyl position and an amino group on the oxazole ring provides multiple sites for chemical modification and interaction with biological targets. These features have positioned this compound as a valuable scaffold for the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The< strong>pyrazole and< strong>oxazole heterocycles are particularly well-studied due to their ability to modulate enzyme activity and receptor binding. For instance, pyrazole derivatives have been reported to exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling.

The< strong>Ethyl 4-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-3-carboxylate compound has shown potential in preclinical studies as a modulator of these pathways. Its ability to interact with biological targets suggests that it could be developed into a lead compound for further optimization. The amino group on the oxazole ring, in particular, offers opportunities for covalent binding or hydrogen bonding interactions with protein targets, enhancing its binding affinity and selectivity.

One of the most compelling aspects of this compound is its structural versatility. The< strong>Ethyl 4-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-3-carboxylate scaffold can be modified in various ways to fine-tune its pharmacological properties. For example, the ethyl ester group can be replaced with other leaving groups to improve metabolic stability or bioavailability. Additionally, the amino group can be used to introduce further functionalization, such as coupling with other pharmacophores or forming salt forms to enhance solubility.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process for novel drug candidates like< strong>Ethyl 4-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-3-carboxylate. Molecular modeling studies have been instrumental in predicting binding modes and affinity for potential targets. These studies often involve docking simulations to identify optimal orientations of the molecule within the active site of an enzyme or receptor. Such virtual screening approaches have significantly reduced the time and cost associated with hit identification in drug discovery programs.

In addition to its potential as a lead compound, the< strong>Ethyl 4-(3-amino-1,2-oxtaxol -5 - yl ) - 1 - methyl - 1 H - pyrazole - 3 - carboxylate molecule may also serve as a building block for libraries of diverse compounds. By systematically varying substituents on its core structure, researchers can generate libraries with tailored properties for high-throughput screening. This approach has been successfully employed in fragment-based drug design, where small molecular fragments are linked together to form more complex and potent inhibitors.

The< strong>Ethyl 4-(3-amino - 1 , 2 - oxazole -5 - yl ) - 1 - methyl - 1 H - pyrazole - 3 - carboxylate scaffold has also shown promise in addressing unmet medical needs. For example, it has been explored as a potential therapeutic agent against infectious diseases caused by viruses or bacteria. The ability of this compound to disrupt essential biological processes in pathogens makes it an attractive candidate for further development. Additionally, its structural features may allow it to cross biological barriers effectively, enhancing its therapeutic index.

The synthesis of< strong>Ethyl 4-(3-amino - 1 , 2 - oxazole -5 - yl ) - 1 - methyl - 1 H-pyrazole -3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes for complex molecules like this one. Techniques such as flow chemistry and microwave-assisted synthesis have been particularly useful in streamlining synthetic routes while maintaining high quality control standards.

In conclusion,< strong>Ethyl 4-(3-amino - ) - H-pyrazole-carboxyllate (CAS No.











2228952-) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential applications.< br /> Its ability to modulate critical biological pathways makes it an attractive candidate for further investigation as a therapeutic agent . With continued research efforts focused on optimizing its pharmacological properties , this compound holds great promise for addressing various medical challenges . The integration of modern synthetic techniques , computational methods , and high-throughput screening will further enhance its development prospects . As our understanding of biological systems evolves , compounds like this one will play an increasingly important role in shaping future treatments .